1-Azido-2-methoxybenzene
Overview
Description
1-Azido-2-methoxybenzene is an organic compound with the molecular formula C7H7N3O . It has a molecular weight of 149.15 g/mol.
Molecular Structure Analysis
The molecular structure of 1-Azido-2-methoxybenzene consists of a benzene ring with an azido group (N3) and a methoxy group (OCH3) attached . The exact 3D structure can be viewed using specific software .
Chemical Reactions Analysis
Azides, including 1-Azido-2-methoxybenzene, can undergo various chemical reactions. They can be reduced to amines by reaction with tin hydrides . Azides can also undergo free-radical bromination to produce N-bromoglycosylimine . If an oxygen-centered radical and an azido group are attached to adjacent carbon atoms, the bond between the carbon atoms cleaves in a reaction leading to a nitrile .
Scientific Research Applications
Synthesis of Heterocycles
1-Azido-2-methoxybenzene is utilized in the synthesis of various heterocycles, which are core structures in numerous pharmaceuticals and agrochemicals . The azide group in this compound participates in cycloaddition reactions to form 1,2,3-triazoles, a common motif in medicinal chemistry due to their stability and bioactivity .
Materials Science
In materials science, 1-Azido-2-methoxybenzene shows potential for developing thin, stable polymeric films with specific electroactive properties. These films can be used in sensor development and electroactive surfaces, contributing to advancements in smart materials and nanotechnology.
Sensor Development
The compound’s reactivity is explored for the creation of chemical sensors. By incorporating 1-Azido-2-methoxybenzene into polymers or other materials, sensors that react to specific stimuli can be developed, which is valuable for environmental monitoring and diagnostics.
Organic Synthesis
In organic synthesis, 1-Azido-2-methoxybenzene is a versatile reagent for introducing azide functionality into molecules. This step is crucial for subsequent transformations, such as the Staudinger reaction or the Huisgen cycloaddition, which are pivotal in synthesizing complex organic compounds .
Pharmaceuticals
The azide functionality of 1-Azido-2-methoxybenzene is essential for the synthesis of various pharmaceuticals. It enables the construction of diverse heterocyclic frameworks that are central to many drugs’ molecular structures .
Polymer Chemistry
1-Azido-2-methoxybenzene is involved in the synthesis of energetic polymeric materials, such as poly(glycidyl azide), which find applications in propellants and explosives. The azide group contributes to the high energy content of these materials .
Electroactive Surfaces
Electroactive surfaces, which can change properties in response to electrical stimulation, benefit from the incorporation of azido compounds like 1-Azido-2-methoxybenzene. These surfaces have applications in antimicrobial coatings and electronic devices .
Click Chemistry
Click chemistry, a field that focuses on high-yield, facile reactions, often employs azides for bioconjugation and the synthesis of complex molecules. 1-Azido-2-methoxybenzene is a candidate for click reactions due to its reactive azide group, enabling the rapid assembly of molecular architectures .
Safety and Hazards
Mechanism of Action
Target of Action
Azides are generally known to react with alkynes to form triazoles in a process known as the huisgen cycloaddition . This reaction is often used in the synthesis of various heterocycles .
Mode of Action
1-Azido-2-methoxybenzene, like other organic azides, can participate in various chemical reactions, including intermolecular or intramolecular reactions under thermal, catalyzed, or noncatalyzed conditions . These reactions aim to prepare basic five-, six-, organometallic heterocyclic-membered systems and/or their fused analogs . The azido group plays a crucial role in these chemical reactions .
Biochemical Pathways
Organic azides are known to be involved in the synthesis of various heterocycles . These heterocycles can have a wide range of applications, including in the development of pharmaceuticals .
Result of Action
The compound’s ability to participate in various chemical reactions to form heterocycles suggests that it could potentially be used in the synthesis of various bioactive compounds .
Action Environment
The action, efficacy, and stability of 1-Azido-2-methoxybenzene can be influenced by various environmental factors, including temperature, pH, and the presence of other reactants . For instance, the compound is typically stored at a temperature of -20°C to maintain its stability .
properties
IUPAC Name |
1-azido-2-methoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3O/c1-11-7-5-3-2-4-6(7)9-10-8/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBXJQBGKICADKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50341975 |
Source
|
| Record name | Anisole, o-azido- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50341975 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Azido-2-methoxybenzene | |
CAS RN |
20442-97-1 |
Source
|
| Record name | Anisole, o-azido- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50341975 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-azido-2-methoxybenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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